Cas no 103361-70-2 (2H-1,4-Benzoxazin-3(4H)-one, 6-nitro-4-propyl-)

• Product name: 2H-1,4-Benzoxazin-3(4H)-one, 6-nitro-4-propyl-
• CAS No: 103361-70-2
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• CID: 1136834

2H-1,4-Benzoxazin-3(4H)-one, 6-nitro-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 6-nitro-4-propyl-
• 6-nitro-4-propyl-1,4-benzoxazin-3-one

• Inchi： 1S/C11H12N2O4/c1-2-5-12-9-6-8(13(15)16)3-4-10(9)17-7-11(12)14/h3-4,6H,2,5,7H2,1H3
• InChI Key： BZGZBKLLVHIAAJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C([N+]([O-])=O)C=C2N(CCC)C(=O)C1

Computed Properties

• Exact Mass: 236.07976

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Melting Point: 72-73.5 °C
• Boiling Point: 479.5±45.0 °C(Predicted)
• PSA: 72.68
• pka: -1.04±0.20(Predicted)